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Compound of Interest

Compound Name: 4-(3-Methylphenyl)pyrrolidin-2-one

Cat. No.: B2903229 Get Quote

For the safe and environmentally responsible disposal of 4-(3-Methylphenyl)pyrrolidin-2-one
(CAS No. 1019650-80-6), it is imperative that researchers, scientists, and drug development

professionals adhere to established hazardous waste protocols. This compound must be

treated as hazardous waste and disposed of accordingly.

All personnel handling this substance must be thoroughly familiar with its potential hazards and

the appropriate safety measures. Disposal procedures should always be conducted in

accordance with local, state, and federal regulations.

Summary of Disposal and Safety Information
Parameter Information Source

Chemical Name
4-(3-Methylphenyl)pyrrolidin-2-

one
-

CAS Number 1019650-80-6 [1]

Disposal Recommendation
Dispose of contents/container

to hazardous waste disposal.
[1]

Step-by-Step Disposal Protocol
Waste Identification and Segregation:
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Clearly label a dedicated and compatible waste container for "4-(3-
Methylphenyl)pyrrolidin-2-one and its residues."

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure appropriate PPE is worn. This includes,

but is not limited to:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

All handling of the material, including preparation for disposal, should be performed in a

well-ventilated area, preferably within a chemical fume hood.

Containerization:

Use a sealable, leak-proof container made of a material compatible with 4-(3-
Methylphenyl)pyrrolidin-2-one.

Ensure the container is securely closed to prevent spills or the release of vapors.

The exterior of the waste container should be clean and free of contamination.

Labeling:

The waste container must be clearly and accurately labeled as hazardous waste. The

label should include:

The full chemical name: "4-(3-Methylphenyl)pyrrolidin-2-one"

The CAS Number: "1019650-80-6"

The words "Hazardous Waste."
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An accumulation start date.

Any other information required by your institution or local regulations.

Storage:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and proper disposal of the waste.

Provide them with all necessary information about the waste material.

Disposal Workflow Diagram
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Disposal Workflow for 4-(3-Methylphenyl)pyrrolidin-2-one
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Caption: Disposal workflow for 4-(3-Methylphenyl)pyrrolidin-2-one.
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Disclaimer: The information provided is a general guideline. Always consult your institution's

specific safety and disposal protocols and the material's Safety Data Sheet (SDS) before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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